RU-SKI 43 (hydrochloride)
RU-SKI 43 (hydrochloride)
Hedgehog acyltransferase (Hhat) is an N-palmitoyltransferase that acylates Sonic hedgehog (Shh), which is critical for signaling through Shh. RU-SKI 43 is an inhibitor of Hhat (IC50 = 0.85 µM). It blocks palmitoylation of Shh without affecting palmitoylation of H-Ras or Fyn, myristoylation of c-Src, or acylation of Wnt3a. RU-SKI 43 is cell-permeable and inhibits both autocrine and paracrine Shh-induced activation of Gli-mediated transcription. In pancreatic cancer cells, RU-SKI 43 reduces both Gli1 activation and proliferation.
Brand Name:
Vulcanchem
CAS No.:
1782573-67-4
VCID:
VC0160463
InChI:
InChI=1S/C22H30N2O2S.ClH/c1-4-16(2)13-23-14-22(25)24-10-8-21-19(9-11-27-21)20(24)15-26-18-7-5-6-17(3)12-18;/h5-7,9,11-12,16,20,23H,4,8,10,13-15H2,1-3H3;1H
SMILES:
CC1=CC=CC(OCC2C(C=CS3)=C3CCN2C(CNCC(C)CC)=O)=C1.Cl
Molecular Formula:
C22H30N2O2S • HCl
Molecular Weight:
423
RU-SKI 43 (hydrochloride)
CAS No.: 1782573-67-4
Reference Standards
VCID: VC0160463
Molecular Formula: C22H30N2O2S • HCl
Molecular Weight: 423
| CAS No. | 1782573-67-4 |
|---|---|
| Product Name | RU-SKI 43 (hydrochloride) |
| Molecular Formula | C22H30N2O2S • HCl |
| Molecular Weight | 423 |
| Standard InChI | InChI=1S/C22H30N2O2S.ClH/c1-4-16(2)13-23-14-22(25)24-10-8-21-19(9-11-27-21)20(24)15-26-18-7-5-6-17(3)12-18;/h5-7,9,11-12,16,20,23H,4,8,10,13-15H2,1-3H3;1H |
| Standard InChIKey | JBBKLHJLHRGJSQ-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC(OCC2C(C=CS3)=C3CCN2C(CNCC(C)CC)=O)=C1.Cl |
| Description | Hedgehog acyltransferase (Hhat) is an N-palmitoyltransferase that acylates Sonic hedgehog (Shh), which is critical for signaling through Shh. RU-SKI 43 is an inhibitor of Hhat (IC50 = 0.85 µM). It blocks palmitoylation of Shh without affecting palmitoylation of H-Ras or Fyn, myristoylation of c-Src, or acylation of Wnt3a. RU-SKI 43 is cell-permeable and inhibits both autocrine and paracrine Shh-induced activation of Gli-mediated transcription. In pancreatic cancer cells, RU-SKI 43 reduces both Gli1 activation and proliferation. |
| Synonyms | 1-[6,7-dihydro-4-[(3-methylphenoxy)methyl]thieno[3,2-c]pyridin-5(4H)-yl]-2-[(2-methylbutyl)amino]-ethanone, monohydrochloride |
| Reference | 1.Petrova, E.,Rios-Esteves, J.,Ourfelli, O., et al. Inhibitors of Hedgehog acyltransferase block Sonic Hedgehog signaling. Nature Chemical Biology 9(4), 247-249 (2013). |
| Last Modified | Aug 20 2021 |
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